molecular formula C10H10ClN5 B8687777 5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile CAS No. 65281-79-0

5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile

Cat. No.: B8687777
CAS No.: 65281-79-0
M. Wt: 235.67 g/mol
InChI Key: KWZLGEFHQDLLGU-UHFFFAOYSA-N
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Description

5-(tert-Butylamino)-6-chloropyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C10H10ClN5 and its molecular weight is 235.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

65281-79-0

Molecular Formula

C10H10ClN5

Molecular Weight

235.67 g/mol

IUPAC Name

5-(tert-butylamino)-6-chloropyrazine-2,3-dicarbonitrile

InChI

InChI=1S/C10H10ClN5/c1-10(2,3)16-9-8(11)14-6(4-12)7(5-13)15-9/h1-3H3,(H,15,16)

InChI Key

KWZLGEFHQDLLGU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC1=NC(=C(N=C1Cl)C#N)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

t-Butylamine, 7.3 g (.1 mole), in 50 ml of dry tetrahydrofuran was added dropwise under nitrogen to a solution of 10 g (0.05 mole) of 2,3-dichloro-5,6-dicyanopyrazine in 100 ml of tetrahydrofuran. The rate of addition was controlled so that the reactants did not exotherm to greater than 35° C. When the addition was complete, the reactants were stirred an additional half hour and then poured into 1 l. of water. After adjusting the pH to 1-2 with 10% HCl, the precipitated product was filtered and washed thoroughly with water. Crude product after drying was twice recrystallized from 1-chlorobutane to give light yellow crystals having a mp of 169°-173° C.
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Synthesis routes and methods II

Procedure details

5.0 g (0.025 mol) of 2,3-dichloro-5,6-dicyanopyrazine was dissolved in 50 ml of dry tetrahydrofuran, and 25 ml of a dry tetrahydrofuran solution containing 3.7 g (0.050 mol) of tert-butylamine was dropwise added thereto at a temperature of from -15°to 0° C. After completion of the dropwise addition, the mixture was stirred for 2 hours, and the reaction solution was poured into 500 ml of water. The precipitated solid was collected by filtration and recrystallized from toluene to obtain 4.5 g of slightly yellow crystals (yield: 76.4%, melting point: 174°-176° C.).
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5 g
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500 mL
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3.7 g
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25 mL
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Yield
76.4%

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